Cas no 61077-08-5 (Ethanone, 1-[4-chloro-2-(methylthio)phenyl]-)

• Product Name: Ethanone, 1-[4-chloro-2-(methylthio)phenyl]-
• CAS No: 61077-08-5
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 492956
• PubChem ID: 12343933
• Update Time: 2025-04-19

Ethanone, 1-[4-chloro-2-(methylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-chloro-2-(methylthio)phenyl]-
• 1-(4-chloro-2-methylsulfanylphenyl)ethanone

• Inchi： 1S/C9H9ClOS/c1-6(11)8-4-3-7(10)5-9(8)12-2/h3-5H,1-2H3
• InChI Key： UNILYPRLEBYNTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C)=O)=C(C=1)SC

Computed Properties

• Exact Mass: 200.00637
• Monoisotopic Mass: 200.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones